1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione

• IUPAC Name: (4Z)-1-(4-bromophenyl)-4-[[5-(3-bromophenyl)furan-2-yl]methylidene]pyrazolidine-3,5-dione
• InChI: InChI=1S/C20H12Br2N2O3/c21-13-4-6-15(7-5-13)24-20(26)17(19(25)23-24)11-16-8-9-18(27-16)12-2-1-3-14(22)10-12/h1-11H,(H,23,25)/b17-11-
• InChI Key: LFKWHOZPEUOXAL-BOPFTXTBSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=CC=C(O2)C=C3C(=O)NN(C3=O)C4=CC=C(C=C4)Br
• Isomeric SMILES: C1=CC(=CC(=C1)Br)C2=CC=C(O2)/C=C\3/C(=O)NN(C3=O)C4=CC=C(C=C4)Br
• Molecular Formula: C20H12Br2N2O3
• Molecular Weight: 488.1 g/mol

Description

1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione, also known as BRP, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of pyrazolidinedione derivatives and has shown potential in various applications, including medicinal chemistry, drug discovery, and biological research.

Mechanism of Action

The mechanism of action of 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are involved in inflammation. 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme that regulates various cellular processes, including cell growth and differentiation.
Biochemical and physiological effects:
1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has been found to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress and cell damage. 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has also been found to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative damage. In addition, 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has been shown to modulate the expression of various genes involved in inflammation, apoptosis, and cell cycle regulation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione in lab experiments include its low toxicity, high solubility, and stability. 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has also been found to have good bioavailability and can easily cross the blood-brain barrier, making it a potential candidate for the treatment of neurological disorders. However, the limitations of using 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione in lab experiments include its relatively high cost and the lack of extensive studies on its long-term effects.

Future Directions

There are several future directions for the research on 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione. One potential direction is the development of more efficient and cost-effective synthesis methods for 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione. Another direction is the investigation of the potential use of 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione in the treatment of other diseases such as diabetes and cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione and its long-term effects on human health.

Scientific Research Applications

1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has been extensively studied for its potential use in medicinal chemistry and drug discovery. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has been found to inhibit the growth of cancer cells by inducing apoptosis and suppressing the activity of specific enzymes. It has also been shown to have anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. In addition, 1-(4-bromophenyl)-4-{[5-(3-bromophenyl)-2-furyl]methylene}-3,5-pyrazolidinedione has been found to have neuroprotective effects by preventing neuronal damage and promoting cell survival.